2-[3-(4-fluorobenzyl)-1-(4-fluorophenyl)-5-oxo-2-thioxoimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide

• Molecular Formula: C27H25F2N3O3S
• Molecular Weight: 509.6 g/mol
• IUPAC Name: 2-[1-(4-fluorophenyl)-3-[(4-fluorophenyl)methyl]-5-oxo-2-sulfanylideneimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide
• InChI: InChI=1S/C27H25F2N3O3S/c1-2-15-35-23-13-9-21(10-14-23)30-25(33)16-24-26(34)32(22-11-7-20(29)8-12-22)27(36)31(24)17-18-3-5-19(28)6-4-18/h3-14,24H,2,15-17H2,1H3,(H,30,33)
• InChI Key: QWAKYHKGYJAAPU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=S)N2CC3=CC=C(C=C3)F)C4=CC=C(C=C4)F

Description

The compound 2-[3-(4-fluorobenzyl)-1-(4-fluorophenyl)-5-oxo-2-thioxoimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide is a structurally complex imidazolidinone derivative. Its core structure features a 5-oxo-2-thioxoimidazolidin-4-yl ring substituted with two fluorinated aromatic groups: a 4-fluorobenzyl group at position 3 and a 4-fluorophenyl group at position 1. The acetamide side chain is further functionalized with a 4-propoxyphenyl moiety.

Preparation Methods

Reaction Pathway

• Thiosemicarbazone Formation :

  • React aromatic aldehydes (e.g., 4-fluorobenzaldehyde) with thiosemicarbazide in ethanol under reflux, using glacial acetic acid as a catalyst.
  • Example: 4-Fluorobenzaldehyde + thiosemicarbazide → 4-fluorobenzylidene-thiosemicarbazone.

• Cyclization with Chloroacetic Acid :

  • Treat the thiosemicarbazone with chloroacetic acid and anhydrous sodium acetate in glacial acetic acid under reflux.
  • Mechanism: Nucleophilic attack by the thiol group on the chloroacetyl moiety forms the 5-membered ring.

• Core Functionalization :

  • Introduce fluorinated substituents (e.g., 4-fluorophenyl groups) via alkylation or arylation reactions.

• Acetamide Coupling :

  • React the thioxoimidazolidinone intermediate with 4-propoxyphenylamine using coupling agents (e.g., EDCI, HOBt) in DMF or dichloromethane.

Key Reagents and Conditions

Step	Reagents/Conditions	Yield (Reported)
Thiosemicarbazone	Ethanol, glacial acetic acid, reflux (5h)	60–75%
Cyclization	Chloroacetic acid, NaOAc, glacial acetic acid, reflux (8h)	50–65%
Acetamide Coupling	EDCI, HOBt, DIPEA, DMF, RT (12h)	70–85%

Hetero Michael Addition Route

This strategy employs maleimides and nucleophiles to assemble the thioxoimidazolidinone framework.

Reaction Pathway

• Hetero Michael Reaction :

  • React maleimide derivatives with cyanoacetohydrazide or mercaptobenzimidazole in THF or acetonitrile under basic conditions.

• Cyclization with Isothiocyanates :

  • Treat the intermediate with isothiocyanates to form the fused thiazolo[3,2-a]benzimidazole or thioxoimidazolidinone core.

• Functionalization :

  • Introduce fluorinated groups via Suzuki coupling or nucleophilic aromatic substitution.

• Acetamide Formation :

  • Couple the core with 4-propoxyphenylamine using standard amide coupling protocols.

Advantages and Challenges

Aspect	Details
Advantages	Versatile for diverse substituents
Challenges	Low yields in cyclization steps (40–50%)

Direct Coupling of Pre-Formed Core

This approach bypasses multi-step cyclization by using a pre-synthesized thioxoimidazolidinone scaffold.

Reaction Pathway

• Core Synthesis :

  • Purchase or synthesize 5-oxo-2-thioxoimidazolidin-4-yl derivatives (e.g., from 2-thioxoimidazolidin-4-one precursors).

• Acetamide Formation :

  • React the core with 4-propoxyphenylamine using DCC or TBTU coupling agents in dichloromethane or DMF.
  • Example: Core + 4-propoxyphenylamine → Target compound.

Optimization Strategies

Parameter	Optimal Conditions
Solvent	Dichloromethane or DMF
Base	DIPEA or pyridine
Reaction Time	12–24 hours

Comparative Analysis of Methods

Table 1: Summary of Synthetic Routes

Method	Key Steps	Yield Range	Scalability
Thiosemicarbazone	Thiosemicarbazone → Cyclization → Coupling	40–75%	Moderate
Hetero Michael	Michael addition → Cyclization → Coupling	30–50%	Low
Direct Coupling	Pre-formed core → Amide coupling	70–85%	High

Key Findings

• Direct Coupling offers the highest yields and simplicity, making it ideal for large-scale production.
• Thiosemicarbazone methods are effective for introducing diverse substituents but require rigorous purification.
• Hetero Michael routes are less efficient due to competing side reactions.

Critical Reaction Conditions

Table 2: Optimal Conditions for Acetamide Coupling

Parameter	Thiosemicarbazone Route	Direct Coupling
Coupling Agent	EDCI, HOBt	TBTU, HATU
Base	DIPEA	DIPEA
Solvent	DMF	DCM
Temperature	RT	RT

Purification and Characterization

Common Techniques

Step	Method
Purification	Silica gel chromatography (EtOAc/hexane)
Characterization	NMR, IR, HRMS, X-ray crystallography

Chemical Reactions Analysis

Types of Reactions

2-[3-(4-fluorobenzyl)-1-(4-fluorophenyl)-5-oxo-2-thioxoimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, potentially converting the thioxo group to a thiol or thioether.

Substitution: The fluorinated benzyl and phenyl groups can undergo nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles such as amines (R-NH₂), thiols (R-SH)

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Thiols, thioethers

Substitution: Amino or thio-substituted derivatives

Scientific Research Applications

2-[3-(4-fluorobenzyl)-1-(4-fluorophenyl)-5-oxo-2-thioxoimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of fluorinated pharmaceuticals.

Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting enzymes involved in metabolic pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials, such as fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[3-(4-fluorobenzyl)-1-(4-fluorophenyl)-5-oxo-2-thioxoimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their catalytic activity. This inhibition can disrupt metabolic pathways, leading to therapeutic effects such as reduced inflammation or inhibited cancer cell growth.

Comparison with Similar Compounds

Structural Analog: 2-[1-Benzyl-3-(4-Fluorobenzyl)-5-Oxo-2-Thioxoimidazolidin-4-yl]-N-(4-Chlorophenyl)Acetamide

Key Differences :

• Substituents on the Imidazolidinone Ring: Target Compound: 1-(4-Fluorophenyl), 3-(4-Fluorobenzyl). Analog: 1-Benzyl, 3-(4-Fluorobenzyl) .
• Acetamide Side Chain :
  • Target Compound : N-(4-Propoxyphenyl) (propoxy group introduces increased lipophilicity).
  • Analog : N-(4-Chlorophenyl) (chlorine atom enhances electronegativity but reduces solubility).

Impact on Physicochemical Properties :

• The propoxy group in the target compound likely enhances membrane permeability compared to the chlorophenyl group in the analog due to higher lipophilicity (logP difference ≈ +1.5 estimated).
• Dual fluorination in the target compound may improve metabolic stability by reducing oxidative degradation compared to the non-fluorinated benzyl group in the analog .

Key Divergence :

• The target compound’s propoxyphenyl group may require an additional O-alkylation step using 1-bromopropane, whereas the analog’s chlorophenyl group is introduced earlier via a substituted isothiocyanate or aryl halide .

Spectroscopic and Structural Analysis

IR Spectroscopy :

• Target Compound: Expected C=O stretch at ~1660–1680 cm⁻¹ (acetamide and imidazolidinone carbonyl) and C=S stretch at ~1240–1255 cm⁻¹ (thioxo group) .
• Analog : Similar C=O and C=S stretches, but absence of propoxy-related C-O-C vibrations (~1100 cm⁻¹), which are unique to the target compound .

NMR Spectroscopy :

• 1H-NMR :
  • Target Compound : Distinct signals for the propoxy group’s methylene (-OCH₂CH₂CH₃) at δ 3.4–4.1 ppm and terminal methyl (-CH₃) at δ 1.0–1.3 ppm.
  • Analog : Aromatic protons adjacent to chlorine (4-chlorophenyl) show deshielding (δ 7.3–7.6 ppm) compared to the propoxyphenyl group (δ 6.8–7.2 ppm) .
• 13C-NMR :
  • The target compound’s propoxy carbon (δ 70–75 ppm) and the analog’s chlorine-substituted carbon (δ 125–130 ppm) provide clear differentiation .

Table: Comparative Analysis of Key Features

Feature	Target Compound	Analog ()
Molecular Formula	C₃₂H₂₈F₂N₃O₃S	C₃₁H₂₅ClF₂N₃O₂S
Molecular Weight	580.65 g/mol	568.06 g/mol
Key Substituents	4-Fluorophenyl, 4-Fluorobenzyl, 4-Propoxyphenyl	Benzyl, 4-Fluorobenzyl, 4-Chlorophenyl
logP (Estimated)	~3.8	~2.3
IR C=S Stretch	1247–1255 cm⁻¹	1243–1258 cm⁻¹
Unique NMR Signal	Propoxy CH₃ (δ 1.0–1.3 ppm)	Chlorophenyl C-Cl (δ 125–130 ppm)

Biological Activity

The compound 2-[3-(4-fluorobenzyl)-1-(4-fluorophenyl)-5-oxo-2-thioxoimidazolidin-4-yl]-N-(4-propoxyphenyl)acetamide is a derivative of 2-thioxoimidazolidin-4-one, a class of compounds known for their diverse biological activities, including anti-cancer properties. This article reviews the biological activity of this compound, focusing on its mechanism of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{19}\text{F}_2\text{N}_3\text{O}_2\text{S}$$

Research indicates that compounds in the thioxoimidazolidin class exert their effects primarily through the modulation of apoptotic pathways and cell cycle regulation. Specifically, studies have shown that these compounds can induce apoptosis in cancer cells by activating pro-apoptotic genes and inhibiting anti-apoptotic factors.

Key Mechanisms:

• Induction of Apoptosis : The compound enhances the expression of pro-apoptotic genes such as p53 and Caspases, while downregulating anti-apoptotic genes like Bcl-2 .
• Cell Cycle Arrest : It has been observed to arrest the cell cycle at the G2/M phase, which is critical for preventing cancer cell proliferation .
• Inhibition of PI3K/AKT Pathway : This pathway is often implicated in cancer progression; inhibition can lead to reduced survival signals in cancer cells .

Biological Activity Evaluation

A variety of assays have been employed to assess the biological activity of this compound:

In Vitro Studies

• Cytotoxicity Assays : The MTT assay demonstrated significant cytotoxicity against HepG2 liver cancer cells with an IC50 value of 0.017 μM, indicating potent anti-cancer activity compared to standard drugs like Staurosporine and 5-FU .
• Flow Cytometry : This method was used to quantify apoptosis, revealing a substantial increase in apoptotic cells upon treatment with the compound .

In Vivo Studies

In vivo studies using SEC-carcinoma models confirmed the safety profile and efficacy of the compound, showing non-significant adverse effects on liver and kidney function markers .

Data Summary Table

Assay Type	Result	IC50 Value (μM)	Reference
MTT Cytotoxicity	Significant cytotoxicity	0.017
Apoptosis (Flow Cytometry)	Increased apoptosis rate	N/A
Liver Function (ALT/AST)	Non-significant changes	N/A

Case Studies

A notable case study involved the evaluation of various derivatives of thioxoimidazolidin-4-one, where one compound exhibited remarkable anti-cancer properties through similar mechanisms as described above. This reinforces the potential therapeutic applications of this class of compounds in oncology.